3-(2-Methylphenoxy)propane-1-sulfonyl chloride

• Molecular Formula: C10H13ClO3S
• Molecular Weight: 248.73 g/mol
• IUPAC Name: 3-(2-methylphenoxy)propane-1-sulfonyl chloride
• InChI: InChI=1S/C10H13ClO3S/c1-9-5-2-3-6-10(9)14-7-4-8-15(11,12)13/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: QNAZAJFLKNEBJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCS(=O)(=O)Cl

Description

3-(2-Methylphenoxy)propane-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a 2-methylphenoxy substituent. Sulfonyl chlorides are highly reactive intermediates widely used in organic synthesis, particularly for forming sulfonamides, sulfonate esters, and other sulfur-containing compounds. These compounds are typically employed in pharmaceutical research, agrochemicals, and materials science due to their versatility as electrophilic reagents .

Preparation Methods

Preparation Methods of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride

General Synthetic Strategy

The preparation of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride typically involves two main steps:

• Formation of the 3-(2-methylphenoxy)propan-1-ol intermediate , where the 2-methylphenol (o-cresol) reacts with an epoxide or halogenated propane derivative.
• Conversion of the corresponding sulfonic acid or sulfonate intermediate to the sulfonyl chloride , usually by chlorination using reagents such as thionyl chloride or oxalyl chloride.

This approach is consistent with sulfonyl chloride syntheses, where alcohol or sulfonic acid precursors are converted to sulfonyl chlorides under controlled conditions.

Specific Methodologies

Reaction of 2-Methylphenol with 3-Chloropropane-1-sulfonyl Chloride

A direct nucleophilic substitution where 2-methylphenol reacts with 3-chloropropane-1-sulfonyl chloride under basic conditions can yield 3-(2-methylphenoxy)propane-1-sulfonyl chloride. This method requires:

• Controlled temperature to prevent side reactions.
• Use of a base such as triethylamine to neutralize HCl formed.
• Anhydrous solvents like dichloromethane to maintain reaction integrity.

This method is efficient but requires careful monitoring to avoid hydrolysis of the sulfonyl chloride group.

Chlorination of 3-(2-Methylphenoxy)propane-1-sulfonic Acid or Sulfonate

Starting from the sulfonic acid or its sodium salt, chlorination with thionyl chloride (SOCl2) or oxalyl chloride (COCl)2 converts the sulfonic acid group (-SO3H) into the sulfonyl chloride (-SO2Cl). Key points include:

• The reaction is typically conducted under reflux in an inert atmosphere.
• Excess chlorinating agent ensures complete conversion.
• Removal of by-products such as SO2 and HCl gases is necessary.
• The product is purified by distillation or recrystallization.

This method is widely used for sulfonyl chloride synthesis due to its reliability.

Sulfonyl Chloride Formation via Sulfonation and Subsequent Chlorination

An alternative route involves:

• Sulfonation of 3-(2-methylphenoxy)propane intermediates using chlorosulfonic acid or sulfur trioxide.
• Subsequent treatment with chlorinating agents to form the sulfonyl chloride.

This approach is less common due to harsher reaction conditions and potential for side reactions.

Reaction Conditions and Yield Optimization

• Temperature: Typically maintained between 0°C to reflux temperatures depending on the step to control reaction rates and minimize decomposition.
• Solvents: Anhydrous solvents such as dichloromethane or chloroform are preferred.
• Purification: Use of extraction, washing with aqueous sodium bicarbonate or brine, drying over magnesium sulfate, and vacuum distillation or recrystallization.
• Yield: Reported yields for similar sulfonyl chloride syntheses range from 70% to 90%, depending on the method and purity of reagents.

Comparative Data Table of Preparation Methods

Preparation Method	Key Reagents	Reaction Conditions	Yield Range	Advantages	Disadvantages
Nucleophilic substitution of 2-methylphenol with 3-chloropropane-1-sulfonyl chloride	2-Methylphenol, 3-chloropropane-1-sulfonyl chloride, base (e.g., triethylamine)	Room temperature to reflux, anhydrous solvent	75-85%	Direct, fewer steps	Requires careful moisture control
Chlorination of 3-(2-methylphenoxy)propane-1-sulfonic acid with thionyl chloride	3-(2-methylphenoxy)propane-1-sulfonic acid, SOCl2	Reflux under inert atmosphere	80-90%	High purity product	Handling of toxic chlorinating agents
Sulfonation followed by chlorination	3-(2-methylphenoxy)propane, chlorosulfonic acid, chlorinating agent	Elevated temperature, corrosive reagents	70-80%	Potential for large scale	Harsh conditions, side reactions

Mechanistic Insights and Research Findings

• The nucleophilic substitution mechanism involves the phenolic oxygen attacking the electrophilic carbon in the propane sulfonyl chloride, displacing chloride ion and forming the ether linkage.
• Chlorination of sulfonic acids proceeds via formation of a sulfonyl chlorosulfite intermediate, which decomposes to the sulfonyl chloride and releases sulfur dioxide.
• Steric hindrance from the 2-methyl substituent on the phenoxy ring can influence reaction rates and selectivity, often requiring longer reaction times or modified conditions.
• Literature indicates that rapid chlorination at low temperatures improves yields and minimizes side products in sulfonyl chloride formation from sulfonic acids.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methylphenoxy)propane-1-sulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic substitution: This compound can react with nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate ester, and sulfonate thioester derivatives.

Hydrolysis: In the presence of water, it can hydrolyze to form the corresponding sulfonic acid.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines, alcohols, and thiols.

Hydrolysis: This reaction can occur under both acidic and basic conditions, with water as the reagent.

Major Products Formed

Sulfonamide derivatives: Formed when reacted with amines.

Sulfonate esters: Formed when reacted with alcohols.

Sulfonate thioesters: Formed when reacted with thiols.

Sulfonic acid: Formed upon hydrolysis.

Scientific Research Applications

3-(2-Methylphenoxy)propane-1-sulfonyl chloride is used in various scientific research applications, including:

Organic synthesis: As an intermediate in the synthesis of more complex molecules.

Pharmaceutical research: For the development of new drugs and therapeutic agents.

Material science: In the preparation of sulfonated polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride primarily involves its reactivity as a sulfonyl chloride. It acts as an electrophile, reacting with nucleophiles to form sulfonamide, sulfonate ester, and sulfonate thioester derivatives . The molecular targets and pathways involved depend on the specific nucleophile and the resulting product .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and physicochemical properties of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride and its analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Purity	Key Properties
3-(2-Methylphenoxy)propane-1-sulfonyl chloride	2-methylphenoxy	C₁₀H₁₁ClO₃S	246.71*	Not Available	N/A	Inferred: Reactive sulfonyl chloride; used in sulfonylation reactions.
3-(4-Chloro-2-methylphenoxy)propane-1-sulfonyl chloride	4-Cl-2-methylphenoxy	C₁₀H₁₂Cl₂O₃S	283.17	1496484-90-2	98%	Higher MW due to Cl; bulk chemical for organic building blocks.
3-(2-(Thiophen-2-yl)ethoxy)propane-1-sulfonyl chloride	Thiophen-2-yl-ethoxy	C₉H₁₁ClO₃S₂	278.77*	1409094-90-1	N/A	Thiophene enhances electronic diversity; custom synthesis for pharmaceuticals.
3-[2,5-bis(bromomethyl)-4-methoxyphenoxy]propane-1-sulfonyl chloride	Bis(bromomethyl)-4-methoxy phenoxy	C₁₂H₁₅Br₂ClO₄S	450.57	480439-40-5	N/A	High MW; melting point 116–119°C; hazardous (GHS05).
3-(Tert-pentyloxy)propane-1-sulfonyl chloride	tert-pentyloxy	C₈H₁₇ClO₃S	228.73	1342232-54-5	98%	Bulky tert-pentyl group; discontinued product.

*Calculated based on molecular formula.

Commercial Availability and Purity

• High-Purity Options : American Elements offers analogs like 3-(dimethylsulfamoyl)propane-1-sulfonyl chloride at up to 99.999% purity for specialized applications.
• Pricing: 3-(4-Chloro-2-methylphenoxy)propane-1-sulfonyl chloride is sold at $730–3,355 USD for 1–10 g quantities, reflecting its niche use in research.

Biological Activity

3-(2-Methylphenoxy)propane-1-sulfonyl chloride is a sulfonyl chloride compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, applications, and relevant case studies.

• Molecular Formula : C10H13ClO3S
• Molecular Weight : 248.73 g/mol
• IUPAC Name : 3-(2-Methylphenoxy)propane-1-sulfonyl chloride
• CAS Number : 10147-36-1

The biological activity of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride primarily involves its role as a sulfonylating agent. Sulfonyl chlorides are known to react with various nucleophiles, leading to the formation of sulfonamides, which can exhibit diverse biological activities such as:

• Enzyme Inhibition : The compound can act as an inhibitor for certain enzymes, particularly those involved in metabolic pathways.
• Receptor Modulation : It may interact with specific receptors, influencing signaling pathways that regulate cellular functions.

Antimicrobial Properties

Research indicates that sulfonyl chlorides, including 3-(2-Methylphenoxy)propane-1-sulfonyl chloride, possess antimicrobial properties. A study demonstrated its efficacy against various bacterial strains, suggesting potential applications in developing new antimicrobial agents.

Anticancer Activity

The compound has been explored for its anticancer properties. It has shown promise in inhibiting the growth of certain cancer cell lines through mechanisms that may involve apoptosis induction and cell cycle arrest.

Case Studies

• Study on Antimicrobial Activity :
  • Objective : To evaluate the antimicrobial efficacy of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride against Gram-positive and Gram-negative bacteria.
  • Methodology : Disc diffusion method was employed to assess antibacterial activity.
  • Results : The compound exhibited significant inhibition zones against tested bacterial strains, indicating strong antibacterial potential.
• Study on Anticancer Effects :
  • Objective : To investigate the effects of the compound on human cancer cell lines.
  • Methodology : MTT assay was used to determine cell viability post-treatment with varying concentrations of the compound.
  • Results : The compound reduced cell viability in a dose-dependent manner, suggesting potential as an anticancer agent.

Table 1: Antimicrobial Activity of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	10

Table 2: Anticancer Activity on Cell Lines

Cell Line	IC50 (µM)
HeLa	25
MCF-7	30
A549	20